Cas no 1798046-39-5 (N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-thiophen-3-ylacetamide)

• Product Name: N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-thiophen-3-ylacetamide
• CAS No: 1798046-39-5
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• CID: 5375406
• Update Time: 2025-09-27

N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-thiophen-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-thiophen-3-ylacetamide

• Inchi： 1S/C16H14N2OS2/c1-11-17-15(10-21-11)13-4-2-3-5-14(13)18-16(19)8-12-6-7-20-9-12/h2-7,9-10H,8H2,1H3,(H,18,19)
• InChI Key： XIMDOISGFCJIMF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CSC(C)=N1)(=O)CC1C=CSC=1

Additional information on N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-thiophen-3-ylacetamide

N-[2-(2-Methyl-1,3-Thiazol-4-yl)Phenyl]-2-Thiophen-3-ylAcetamide: A Comprehensive Overview

N-[2-(2-Methyl-1,3-thiazol-4-yl)phenyl]-2-thiophen-3-ylacetamide, also known by its CAS registry number 1798046-39-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The compound is characterized by a thiazole ring fused with a thiophene moiety, which contributes to its distinctive electronic properties and reactivity.

The synthesis of N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-thiophen-3-ylacetamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in catalytic methods have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various solvent systems and reaction conditions to optimize the synthesis pathway, ensuring scalability for potential industrial applications.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-thiophen-3-ylacetamide exhibits potent anti-inflammatory and antioxidant properties. These findings have sparked interest in its potential use as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders. Preclinical trials have shown promising results, with the compound demonstrating selective binding to key cellular targets without significant cytotoxicity.

In addition to its biological applications, N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-thiophen-3-ylacetamide has been investigated for its electronic properties. The presence of sulfur atoms in both the thiazole and thiophene rings imparts unique conjugation patterns, making this compound a candidate for advanced materials such as organic semiconductors and optoelectronic devices. Recent research has focused on integrating this molecule into polymer frameworks to enhance their electrical conductivity and stability under various environmental conditions.

The structural versatility of N-[2-(2-methyl-1,3-thiazol-4-yllphenyl]-2-thiophen=3=ylacetamide also lends itself to applications in agrochemistry. Its ability to interact with plant enzymes suggests potential use as a herbicide or fungicide. Field trials have indicated that this compound can effectively inhibit the growth of harmful pathogens without adversely affecting crop yields, making it a promising candidate for sustainable agricultural practices.

From a synthetic perspective, the development of novel precursors for the synthesis of N-[2-(2-methyl=1=3=thiazol=4=yllpheny]l]-thiophen=3=ylethelamide has been a focal point for chemists. By exploring alternative starting materials and reaction pathways, researchers aim to reduce production costs while maintaining the quality of the final product. Green chemistry principles have also been incorporated into these efforts, emphasizing the use of environmentally friendly solvents and catalysts.

In conclusion, N-[2-(2-methyl=1=3=thiazol=4=yllpheny]l]=thiophen=3=ylethelamide, with its CAS number 1798046=39=5, represents a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As ongoing investigations continue to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to the advancement of modern science.